Cas no 6734-42-5 ((2S,4S)-1,4-Dimethylpyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (2S,4S)-1,4-Dimethylpyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 6734-42-5
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD30146464
• CID: 3163621
• Update Time: 2025-06-11

(2S,4S)-1,4-Dimethylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1,4-Dimethylpyrrolidine-2-carboxylic acid hydrochloride

• MDL： MFCD30146464
• Inchi： 1S/C7H13NO2.ClH/c1-5-3-6(7(9)10)8(2)4-5;/h5-6H,3-4H2,1-2H3,(H,9,10);1H/t5-,6-;/m0./s1
• InChI Key： YLIZPZWPKMDGPI-GEMLJDPKSA-N
• SMILES： Cl.OC([C@@H]1C[C@H](C)CN1C)=O

Additional information on (2S,4S)-1,4-Dimethylpyrrolidine-2-carboxylic acid hydrochloride

Comprehensive Overview of (2S,4S)-1,4-Dimethylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 6734-42-5)

(2S,4S)-1,4-Dimethylpyrrolidine-2-carboxylic acid hydrochloride is a chiral organic compound with significant applications in pharmaceutical research and synthetic chemistry. This compound, identified by its CAS No. 6734-42-5, is a hydrochloride salt form of a pyrrolidine derivative, which is widely utilized in the development of bioactive molecules and drug intermediates. Its unique stereochemistry, characterized by the (2S,4S) configuration, makes it a valuable building block for asymmetric synthesis and enantioselective reactions.

The growing interest in chiral auxiliaries and stereoselective synthesis has positioned (2S,4S)-1,4-Dimethylpyrrolidine-2-carboxylic acid hydrochloride as a key reagent in modern organic chemistry. Researchers are increasingly exploring its potential in the design of peptide mimetics, enzyme inhibitors, and small-molecule therapeutics. Its structural features, including the pyrrolidine ring and carboxylic acid group, contribute to its versatility in medicinal chemistry.

In recent years, the demand for high-purity chiral compounds like (2S,4S)-1,4-Dimethylpyrrolidine-2-carboxylic acid hydrochloride has surged due to advancements in drug discovery and biocatalysis. This compound is often discussed in the context of green chemistry and sustainable synthesis, as it enables efficient routes to complex molecules with minimal waste. Its role in catalysis and ligand design further highlights its importance in industrial and academic research.

One of the most frequently asked questions about CAS No. 6734-42-5 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits good solubility in polar solvents such as water and methanol, making it suitable for a wide range of reactions. Additionally, its hydrochloride salt form enhances its stability, ensuring consistent performance in synthetic applications.

The pharmacological potential of (2S,4S)-1,4-Dimethylpyrrolidine-2-carboxylic acid hydrochloride is another area of active investigation. Its structural similarity to proline derivatives suggests possible applications in central nervous system (CNS) drug development and neuroprotective agents. Researchers are also examining its utility in peptide-based therapeutics, where its chiral centers can influence binding affinity and selectivity.

From a synthetic perspective, the compound's stereochemical purity is critical for achieving high yields and enantioselectivity in reactions. Advanced analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify the optical purity of (2S,4S)-1,4-Dimethylpyrrolidine-2-carboxylic acid hydrochloride. These quality control measures ensure its reliability in asymmetric catalysis and chiral resolution processes.

In summary, (2S,4S)-1,4-Dimethylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 6734-42-5) is a multifaceted compound with broad applications in pharmaceutical synthesis, catalysis, and medicinal chemistry. Its chiral properties, stability, and solubility make it a preferred choice for researchers aiming to develop innovative and efficient synthetic routes. As the field of chiral chemistry continues to evolve, this compound is expected to play an increasingly prominent role in cutting-edge scientific discoveries.